molecular formula C13H16O5 B8572407 (4-Acetyl-3-hydroxy-2-propylphenoxy)acetic acid CAS No. 104074-06-8

(4-Acetyl-3-hydroxy-2-propylphenoxy)acetic acid

Cat. No.: B8572407
CAS No.: 104074-06-8
M. Wt: 252.26 g/mol
InChI Key: JWZYEWIGZWGWRQ-UHFFFAOYSA-N
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Description

(4-Acetyl-3-hydroxy-2-propylphenoxy)acetic acid is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

104074-06-8

Molecular Formula

C13H16O5

Molecular Weight

252.26 g/mol

IUPAC Name

2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid

InChI

InChI=1S/C13H16O5/c1-3-4-10-11(18-7-12(15)16)6-5-9(8(2)14)13(10)17/h5-6,17H,3-4,7H2,1-2H3,(H,15,16)

InChI Key

JWZYEWIGZWGWRQ-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(C=CC(=C1O)C(=O)C)OCC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 5.6 g of (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid ethyl ester in 50 ml of methanol was added 50 ml of 1.0N sodium hydroxide and the solution was stirred at reflux for 2 hours. The methanol was removed in vacuo, the residue was acidified and the product was extracted with ether. The dried (over magnesium sulfate) extract was concentrated in vacuo to a solid which was recrystallized from ether-hexane to give 4.18 g of (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid, the titled compound, mp 128°-130°, (83% yield).
Quantity
5.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of 24.25 g of 1-(2,4-dihydroxy-3-propylphenyl) ethanone, 16.0 ml of ethyl chloroacetate and 26 g of anhydrous potassium carbonate in 375 ml of anhydrous acetone was stirred at reflux for 17 hours. The reaction mixture was filtered and the filtrate was concentrated in vacuo to an oil which was crystallized from ethanol to give 27.2 g of (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid, the titled compound, mp 61°-64°, (78% yield) in two crops.
Quantity
24.25 g
Type
reactant
Reaction Step One
Quantity
16 mL
Type
reactant
Reaction Step One
Quantity
26 g
Type
reactant
Reaction Step One
Quantity
375 mL
Type
solvent
Reaction Step One

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